Cas no 120427-48-7 (1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-)

1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]- structure
120427-48-7 structure
Product Name:1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-
CAS No:120427-48-7
MF:C9H8F3NO
MW:203.1611328125
CID:3682299
PubChem ID:19818686
Update Time:2025-04-22

1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-[5-(trifluoromethyl)-2-pyridinyl]-
    • 1-(5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)PROPAN-1-ONE
    • 120427-48-7
    • 2-propionyl 5-trifluoromethylpyridine
    • SCHEMBL9795362
    • Inchi: 1S/C9H8F3NO/c1-2-8(14)7-4-3-6(5-13-7)9(10,11)12/h3-5H,2H2,1H3
    • InChI Key: NBZCBNGJPMSYQV-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1)C(CC)=O)(F)F

Computed Properties

  • Exact Mass: 203.05579836Da
  • Monoisotopic Mass: 203.05579836Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30Ų
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